Cas no 2137811-93-7 (Benzaldehyde, 4-(6-amino-3-pyridinyl)-2-fluoro-)

• Product Name: Benzaldehyde, 4-(6-amino-3-pyridinyl)-2-fluoro-
• CAS No: 2137811-93-7
• MF: C₁₂H₉FN₂O
• MW: 216.211066007614
• CID: 5268178
• Update Time: 2025-08-04

Benzaldehyde, 4-(6-amino-3-pyridinyl)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(6-amino-3-pyridinyl)-2-fluoro-

• Inchi： 1S/C12H9FN2O/c13-11-5-8(1-2-10(11)7-16)9-3-4-12(14)15-6-9/h1-7H,(H2,14,15)
• InChI Key： UDDMXWPPHUBJPJ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C2=CC=C(N)N=C2)C=C1F

Additional information on Benzaldehyde, 4-(6-amino-3-pyridinyl)-2-fluoro-

Research Briefing on Benzaldehyde, 4-(6-amino-3-pyridinyl)-2-fluoro- (CAS: 2137811-93-7) in Chemical Biology and Pharmaceutical Applications

Benzaldehyde, 4-(6-amino-3-pyridinyl)-2-fluoro- (CAS: 2137811-93-7) is a fluorinated aromatic aldehyde derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique pyridine and fluorine substitutions, serves as a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its role in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes, highlighting its broad utility in chemical biology and pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Benzaldehyde, 4-(6-amino-3-pyridinyl)-2-fluoro- as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized its reactive aldehyde group to introduce diverse pharmacophores, resulting in compounds with improved selectivity and potency against BTK, a target implicated in autoimmune diseases and B-cell malignancies. The fluorinated aromatic ring was found to enhance binding affinity through hydrophobic interactions with the kinase's ATP-binding pocket.

In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the development of benzaldehyde-derived Schiff bases using 2137811-93-7 as a starting material. These compounds exhibited remarkable activity against drug-resistant Staphylococcus aureus strains, with minimum inhibitory concentrations (MICs) as low as 2 μg/mL. The fluorine atom at the 2-position was crucial for maintaining compound stability against bacterial efflux pumps, while the pyridinylamino group facilitated penetration through bacterial cell walls.

From a chemical biology perspective, researchers at Scripps Research Institute have exploited the fluorescent properties of Benzaldehyde, 4-(6-amino-3-pyridinyl)-2-fluoro- derivatives to develop novel probes for cellular imaging. Their work, published in ACS Chemical Biology (2023), demonstrated that modifications at the aldehyde group could tune the emission wavelength, making these compounds valuable tools for studying intracellular processes. The probe's specificity for lysosomal compartments was particularly noteworthy, opening new avenues for investigating lysosome-related diseases.

The synthetic accessibility of 2137811-93-7 has also been improved through recent methodological advances. A 2024 Organic Process Research & Development paper described a scalable, continuous-flow synthesis route that achieves 85% yield with excellent purity (>99%). This development addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications. The process utilizes a novel palladium-catalyzed amination step that significantly reduces metal contamination in the final product.

Looking forward, the unique structural features of Benzaldehyde, 4-(6-amino-3-pyridinyl)-2-fluoro- continue to inspire innovative applications. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) for targeted protein degradation and as a warhead in covalent inhibitor design. The compound's balanced lipophilicity (clogP = 2.1) and polar surface area (75 Ų) make it particularly suitable for these emerging therapeutic modalities. As research progresses, we anticipate seeing more clinical candidates derived from this versatile scaffold in the coming years.